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Compound of Interest

Compound Name: Cbz succinimide

Cat. No.: B8005595 Get Quote

CAS Number: 13139-17-8

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-

(Benzyloxycarbonyloxy)succinimide, a pivotal reagent in modern organic synthesis. This

document delves into its chemical identity, physicochemical properties, synthesis

methodologies, and its critical role as an amine-protecting agent, particularly in the realm of

peptide synthesis and drug development.

Chemical Identification and Properties
N-(Benzyloxycarbonyloxy)succinimide, commonly referred to as Cbz-succinimide or Cbz-OSu,

is a white to off-white crystalline solid.[1][2] It is widely recognized for its efficacy in introducing

the benzyloxycarbonyl (Cbz or Z) protecting group to primary and secondary amines.[3]

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference(s)

CAS Number 13139-17-8 [4]

Molecular Formula C₁₂H₁₁NO₅ [4]

Molecular Weight 249.22 g/mol [4]

IUPAC Name
benzyl (2,5-dioxopyrrolidin-1-

yl) carbonate
[4]

Synonyms
Cbz-OSu, Z-OSu, Benzyl N-

succinimidyl carbonate
[4]

Melting Point 80-82 °C [5]

Boiling Point 392.32 °C (estimated) [5]

Density 1.3189 g/cm³ (estimated) [5]

Appearance
White to off-white crystalline

powder
[2][5]

Solubility

Soluble in acetone (0.1 g/mL),

methanol, chloroform, and

other polar aprotic solvents.

Limited solubility in water.

[4]

Stability

Moisture sensitive. Stable

under recommended storage

conditions.

[5]

Table 2: Spectroscopic Data
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Technique Data Reference(s)

¹H NMR (400 MHz, DMSO-d₆)

δ 7.40–7.30 (m, 5H, aromatic),

δ 2.85–2.70 (m, 4H,

succinimide)

[4]

¹³C NMR (100 MHz, DMSO-d₆)
δ 172.4 (C=O, succinimide), δ

158.0 (C=O, carbonate)
[4]

Infrared (IR)

1725 cm⁻¹ (succinimide C=O),

1750 cm⁻¹ (carbonate C=O),

740 cm⁻¹ (aromatic C-H bend)

[4]

Mass Spectrometry (ESI-MS) m/z 249.0637 ([M+H]⁺) [4]

Synthesis of N-(Benzyloxycarbonyloxy)succinimide
The synthesis of Cbz-OSu is primarily achieved through the reaction of N-hydroxysuccinimide

(NHS) with a benzyloxycarbonylating agent, most commonly benzyl chloroformate (Cbz-Cl).[6]

A notable method is the "one-pot two-phase" synthesis, which offers an efficient route to the

final product.[4][6]

Experimental Protocol: One-Pot Two-Phase Synthesis
This protocol is adapted from methodologies described in the patent literature.[6]

Materials:

Hydroxylamine sulfate

Succinic anhydride

Sodium hydroxide solution (e.g., 40%)

Sulfuric acid or phosphoric acid (catalyst)

Toluene or other suitable organic solvent

Benzyl chloroformate (Cbz-Cl)
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Recrystallization solvent (e.g., ethyl acetate, dichloromethane, or cyclohexane)[6]

Procedure:

Formation of N-hydroxysuccinimide (NHS):

Charge a reaction vessel with purified water and hydroxylamine sulfate.

Under stirring, slowly add the sodium hydroxide solution.

Add succinic anhydride in portions.

After complete dissolution, add a catalytic amount of sulfuric or phosphoric acid.

Dehydrate the mixture at elevated temperature (100-160 °C) under vacuum until no more

water is distilled.[6]

The resulting product is a solution or solid of N-hydroxysuccinimide.

Reaction with Benzyl Chloroformate:

Cool the NHS mixture and add an organic solvent like toluene.

Adjust the pH of the aqueous phase to between 9 and 11 with a base such as sodium

carbonate, potassium carbonate, sodium hydroxide, or triethylamine.[6]

Control the temperature between 0 and 60 °C.

Slowly add benzyl chloroformate dropwise. The molar ratio of benzyl chloroformate to

NHS is typically around 1:1 to 1:3.[6]

After the addition is complete, continue stirring until the reaction is complete (monitored by

TLC).

Work-up and Purification:

Separate the organic layer.

Concentrate the organic phase under reduced pressure.
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Recrystallize the crude product from a suitable solvent to yield pure N-

(Benzyloxycarbonyloxy)succinimide.

Synthesis of N-(Benzyloxycarbonyloxy)succinimide

Hydroxylamine Sulfate +
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(NHS)
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(Cbz-Cl)

Concentration &
Recrystallization
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Synthesis of N-(Benzyloxycarbonyloxy)succinimide.

Application in Amine Protection
The primary application of Cbz-OSu is the protection of amino groups in organic synthesis, a

critical step in the construction of complex molecules like peptides and pharmaceuticals.[4] The

reaction proceeds via a nucleophilic attack of the amine on the carbonyl carbon of the Cbz-

OSu, leading to the formation of a stable carbamate linkage and the release of N-

hydroxysuccinimide, a non-corrosive and easily removable byproduct.[4]

Reaction Mechanism
The mechanism involves the nucleophilic amine attacking the electrophilic carbonyl carbon of

the benzyloxycarbonyl group. This is followed by the departure of the N-hydroxysuccinimide

leaving group.
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Mechanism of Amine Protection

Amine (R-NH₂)
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Cbz-OSu
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Mechanism of Amine Protection with Cbz-OSu.

Experimental Protocol: Cbz Protection of an Amino Acid
This protocol provides a general procedure for the N-terminal protection of an amino acid using

Cbz-OSu.

Materials:

Amino acid (e.g., Alanine)

N-(Benzyloxycarbonyloxy)succinimide (Cbz-OSu)

Sodium bicarbonate (NaHCO₃) or other suitable base

Solvent system (e.g., Tetrahydrofuran (THF)/Water, Dioxane)

Ethyl acetate (EtOAc)

Brine solution
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Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve the amino acid in an aqueous solution of sodium bicarbonate or a

mixture of an organic solvent and water.

Reaction: Add a solution of Cbz-OSu (typically 1.1-1.5 equivalents) in a suitable organic

solvent to the amino acid solution.

Stirring: Stir the reaction mixture at room temperature for several hours or until the reaction

is complete as monitored by TLC.

Work-up:

Add ethyl acetate and water to the reaction mixture and separate the layers.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solution under reduced pressure.

Purification: If necessary, purify the resulting N-Cbz protected amino acid by column

chromatography or recrystallization.[6]

Role in Solid-Phase Peptide Synthesis (SPPS)
Cbz-OSu is a valuable reagent in solid-phase peptide synthesis (SPPS), a cornerstone

technique for the assembly of peptides.[4] In SPPS, the peptide chain is built stepwise on a

solid resin support. The Cbz group, introduced via Cbz-OSu or a pre-formed Cbz-amino acid,

serves to protect the N-terminal amine of the growing peptide chain, preventing self-coupling

and other side reactions.

The SPPS elongation cycle involves a series of steps:

Nα-Deprotection: Removal of the N-terminal protecting group (e.g., Fmoc or Boc) to expose

a free amine.
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Washing: Rinsing the resin to remove excess reagents and byproducts.

Coupling: Activation and coupling of the next Nα-protected amino acid to the free amine of

the resin-bound peptide.

Washing: Another washing step to remove unreacted amino acid and coupling reagents.

(Optional) Capping: Acetylation or another modification to block any unreacted amino groups

and prevent the formation of deletion sequences.

While the Fmoc and Boc protecting groups are more common for the temporary Nα-protection

during the elongation cycles, the Cbz group is often employed for the protection of the final N-

terminus of the peptide or for the side chains of certain amino acids.
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Solid-Phase Peptide Synthesis (SPPS) Elongation Cycle

Resin-Bound Peptide
(Nα-Protected)

1. Nα-Deprotection

2. Washing

3. Coupling of next
Nα-Protected Amino Acid

4. Washing

5. (Optional) Capping

 Next Cycle 
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The SPPS Elongation Cycle.
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Comparison with Benzyl Chloroformate (Cbz-Cl)
Benzyl chloroformate (Cbz-Cl) is another common reagent for introducing the Cbz protecting

group. However, Cbz-OSu offers several advantages, making it a preferred choice in many

applications.

Table 3: Comparison of Cbz-OSu and Cbz-Cl

Feature

N-
(Benzyloxycarbony
loxy)succinimide
(Cbz-OSu)

Benzyl
Chloroformate
(Cbz-Cl)

Reference(s)

Physical State Crystalline solid Oily liquid [1][2][7]

Stability & Handling
Stable, easy to handle

and store

Lachrymator, moisture

sensitive, can

decompose to release

HCl

[4][7]

Reaction Conditions
Milder reaction

conditions

Often requires

Schotten-Baumann

conditions (strong

base)

[8]

Byproduct

N-hydroxysuccinimide

(water-soluble, non-

corrosive)

Hydrochloric acid

(HCl) (corrosive,

requires

neutralization)

[8]

Work-up
Generally simpler and

cleaner

Requires careful

neutralization and

washing

[8]

Reactivity

Less reactive than

Cbz-Cl, offering better

selectivity in some

cases

Highly reactive [8]
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The use of Cbz-OSu often leads to cleaner reactions and simpler purification procedures due

to the nature of its byproduct.[1]

Safety and Handling
N-(Benzyloxycarbonyloxy)succinimide should be handled with appropriate safety precautions in

a laboratory setting.

Table 4: Safety Information
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Hazard Description
Precautionary
Measures

Reference(s)

GHS Pictograms

Wear protective

gloves, clothing, eye,

and face protection.

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[9][10]

Hazard Statements

H302: Harmful if

swallowed. H315:

Causes skin irritation.

H319: Causes serious

eye irritation. H332:

Harmful if inhaled.

H335: May cause

respiratory irritation.

Use only outdoors or

in a well-ventilated

area. Wash skin

thoroughly after

handling. Do not eat,

drink or smoke when

using this product.

[9][10]

Handling

Handle in a well-

ventilated place. Avoid

formation of dust and

aerosols. Use non-

sparking tools.

[9]

Storage

Keep in a dark place,

under an inert

atmosphere, at 2-8°C.

The container should

be tightly closed in a

dry and well-ventilated

place.

[5][11]

Conclusion
N-(Benzyloxycarbonyloxy)succinimide (CAS No. 13139-17-8) is a highly effective and versatile

reagent for the introduction of the Cbz protecting group in organic synthesis. Its stability, ease

of handling, and the generation of a non-corrosive byproduct make it a superior alternative to
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benzyl chloroformate in many applications, particularly in the sensitive and precise field of

peptide synthesis. This guide provides essential technical information to aid researchers,

scientists, and drug development professionals in the successful application of this important

chemical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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